4-Amino-2-methoxybenzoic acid

Specification

• CAS No.: 2486-80-8
• Molecular Formula: C8H9NO3
• Molecular Weight: 167.16 g/mol
• IUPAC Name: 4-amino-2-methoxybenzoic acid
• Standard InChI: InChI=1S/C8H9NO3/c1-12-7-4-5(9)2-3-6(7)8(10)11/h2-4H,9H2,1H3,(H,10,11)
• Standard InChI Key: OLJXRTRRJSMURJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)N)C(=O)O
• Canonical SMILES: COC1=C(C=CC(=C1)N)C(=O)O

Introduction

4-Amino-2-methoxybenzoic acid (CAS 2486-80-8) is a benzoic acid derivative with significant applications in pharmaceuticals, materials science, and chemical research. This crystalline compound features an amino group at the para position and a methoxy group at the ortho position on the benzene ring, giving it unique reactivity and biological activity. Below is a comprehensive analysis of its properties, applications, and safety profile.

Key Applications

The compound serves as a versatile intermediate in multiple industries:

Application	Description
Pharmaceuticals	Intermediate for anti-inflammatory and analgesic drug synthesis
Biochemical Research	Enzyme inhibition studies and protein interaction analysis
Analytical Chemistry	Reagent in chromatographic separation techniques
Material Science	Polymer development for industrial applications
Cosmetics	Soothing agent in sensitive skin formulations

Hazard	Precautionary Measure
Skin Irritation (H315)	Wear protective gloves and clothing
Serious Eye Irritation (H319)	Use eye protection and face shields
Storage	Store in inert atmosphere, away from light

Related Compounds

The structural analogs below share similar chemical frameworks:

Compound Name	CAS Number	Similarity Score
4-Amino-2-isopropoxybenzoic acid	476615-32-4	0.92
4-Amino-2-(methoxymethoxy)benzoic acid	3403-47-2	0.92
Methyl 4-amino-2-methoxybenzoate	2486-78-4	0.92
2-(4-Aminophenoxy)benzoic acid	27492-84-8	0.96

Research Significance

Pharmaceutical Development

The compound’s amino and methoxy groups enable precise modifications for drug design. It is notably used in synthesizing Lenvatinib Impurity 72, a critical quality control marker in oncology pharmaceuticals.

Material Innovation

Researchers have incorporated it into polymer matrices to enhance thermal stability and mechanical properties, with potential applications in coatings and adhesives.

Its distinct UV absorption profile makes it valuable as a chromatographic reference standard for analyzing complex mixtures.